Cas no 2639455-72-2 (5-{(benzyloxy)carbonylamino}-1-(3,5-dimethylphenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-1-(3,5-dimethylphenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2639455-72-2
• MF: C₂₀H₁₉N₃O₄
• MW: 365.382564783096
• CID: 5666552
• PubChem ID: 165900203
• Update Time: 2025-11-06

5-{(benzyloxy)carbonylamino}-1-(3,5-dimethylphenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27723438
• 2639455-72-2
• 5-{[(benzyloxy)carbonyl]amino}-1-(3,5-dimethylphenyl)-1H-pyrazole-4-carboxylic acid
• 5-{(benzyloxy)carbonylamino}-1-(3,5-dimethylphenyl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C20H19N3O4/c1-13-8-14(2)10-16(9-13)23-18(17(11-21-23)19(24)25)22-20(26)27-12-15-6-4-3-5-7-15/h3-11H,12H2,1-2H3,(H,22,26)(H,24,25)
• InChI Key： QJXDVZYILMEGAC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1=C(C(=O)O)C=NN1C1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 365.13755610g/mol
• Monoisotopic Mass: 365.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 93.4Ų

Additional information on 5-{(benzyloxy)carbonylamino}-1-(3,5-dimethylphenyl)-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 5-{(benzyloxy)carbonylamino}-1-(3,5-dimethylphenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 2639455-72-2)

5-{(benzyloxy)carbonylamino}-1-(3,5-dimethylphenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 2639455-72-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both a carboxylic acid and a benzyloxycarbonylamino group in its structure makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in designing enzyme inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine and targeted therapies.

The compound's unique structure, featuring a 3,5-dimethylphenyl moiety, contributes to its stability and reactivity, making it a valuable building block in synthetic chemistry. Recent studies have explored its role in modulating protein-protein interactions, a hot topic in drug development. With the growing demand for small-molecule therapeutics, 5-{(benzyloxy)carbonylamino}-1-(3,5-dimethylphenyl)-1H-pyrazole-4-carboxylic acid has emerged as a promising candidate for further investigation. Its CAS No. 2639455-72-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

In the context of green chemistry, this compound has also been evaluated for its synthetic efficiency and environmental impact. Researchers are increasingly focusing on sustainable synthesis methods, and 5-{(benzyloxy)carbonylamino}-1-(3,5-dimethylphenyl)-1H-pyrazole-4-carboxylic acid offers opportunities for optimization. Its carboxylic acid functionality allows for further derivatization, enabling the creation of novel analogs with improved pharmacokinetic properties. This aligns with the industry's shift toward fragment-based drug design, where small molecules like this play a pivotal role.

The compound's potential extends to cancer research, where its ability to interfere with specific signaling pathways is under scrutiny. Given the rising global focus on oncology and personalized medicine, CAS No. 2639455-72-2 is often cited in discussions about next-generation therapeutics. Its pyrazole core is a common motif in FDA-approved drugs, further highlighting its significance. Additionally, its benzyloxycarbonylamino group provides a protective function, which is crucial in peptide synthesis and other sensitive chemical processes.

From a commercial perspective, 5-{(benzyloxy)carbonylamino}-1-(3,5-dimethylphenyl)-1H-pyrazole-4-carboxylic acid is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its CAS No. 2639455-72-2 serves as a unique identifier, ensuring accurate sourcing and quality control. As the demand for high-purity intermediates grows, this compound is poised to remain a key player in the fine chemicals market. Its compatibility with modern analytical techniques, such as HPLC and NMR, further enhances its utility in quality assurance protocols.

In summary, 5-{(benzyloxy)carbonylamino}-1-(3,5-dimethylphenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 2639455-72-2) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug discovery to material science, underscore its importance in contemporary research. As scientists continue to explore its potential, this compound is likely to feature prominently in future breakthroughs, particularly in areas like bioconjugation and medicinal chemistry. Its presence in scholarly literature and patent filings attests to its enduring relevance in the scientific community.